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Compound of Interest

Compound Name: Paeoniflorin sulfite

Cat. No.: B10831677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Glucoraphanin is a glucosinolate, a class of natural plant compounds rich in sulfur. It is

prominently found in cruciferous vegetables, with broccoli, particularly broccoli sprouts and

seeds, being one of the most concentrated sources. While chemically stable and relatively inert

itself, glucoraphanin serves as the precursor to the highly bioactive isothiocyanate,

sulforaphane. This conversion is catalyzed by the enzyme myrosinase, which is physically

separated from glucoraphanin in intact plant cells and is released upon tissue damage, such as

chewing. In the absence of plant myrosinase, the conversion can also be facilitated by the gut

microbiota. The significant interest in glucoraphanin within the scientific community stems from

the potent antioxidant and anti-inflammatory properties of its metabolite, sulforaphane. This

guide provides a comprehensive overview of the chemical properties, relevant biological

pathways, and experimental protocols associated with glucoraphanin.

Chemical and Physical Properties
Glucoraphanin is an off-white crystalline powder. It is soluble in organic solvents such as

methanol, ethanol, and DMSO, and slightly soluble in water. A summary of its key quantitative

properties is presented in the tables below.

Physicochemical Properties of Glucoraphanin
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Property Value Source

Molecular Formula C12H23NO10S3

Molecular Weight 437.51 g/mol

pKa (Strongest Acidic) -3.7

pKa (Strongest Basic) -0.44

logP -4.7

Polar Surface Area 183.18 Å²

Hydrogen Bond Donors 5

Hydrogen Bond Acceptors 10

Rotatable Bond Count 10

Spectroscopic Data for Glucoraphanin
Technique Key Data Points Source

UV-Vis Spectroscopy (in water) λmax: 225 nm

Mass Spectrometry (Negative

Ion ESI)
[M-H]⁻ at m/z 436

Mass Spectrometry (MS/MS of

[M-H]⁻)

Fragment ions at m/z 372 and

178

Biological Activity and Signaling Pathways
The primary biological significance of glucoraphanin lies in its role as a precursor to

sulforaphane. Sulforaphane is a potent activator of the Nuclear factor erythroid 2-related factor

2 (Nrf2) signaling pathway, a critical regulator of cellular antioxidant responses.

The Keap1-Nrf2 Signaling Pathway
Under basal conditions, Nrf2 is sequestered in the cytoplasm by Kelch-like ECH-associated

protein 1 (Keap1), which facilitates its ubiquitination and subsequent proteasomal degradation.
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Sulforaphane, being an electrophile, reacts with specific cysteine residues on Keap1, leading to

a conformational change in the Keap1 protein. This modification disrupts the Keap1-Nrf2

interaction, allowing Nrf2 to translocate to the nucleus. In the nucleus, Nrf2 heterodimerizes

with small Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter

regions of numerous cytoprotective genes. This leads to the upregulation of Phase II

detoxification enzymes and antioxidant proteins, such as heme oxygenase-1 (HO-1),

NAD(P)H:quinone oxidoreductase 1 (NQO1), and glutathione S-transferases (GSTs).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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